Cas no 1092352-84-5 (7-bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole)

7-bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole structure
1092352-84-5 structure
Product Name:7-bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole
CAS No:1092352-84-5
MF:C9H7BrClNO2
MW:276.514380693436
MDL:MFCD11553060
CID:4571009
PubChem ID:30772186
Update Time:2024-11-04

7-bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 7-bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole
    • 1092352-84-5
    • AKOS005073196
    • 7-Bromo-2-(chloromethyl)-5-methoxybenzo[d]oxazole
    • KC-0750
    • MFCD11553060
    • MDL: MFCD11553060
    • Inchi: 1S/C9H7BrClNO2/c1-13-5-2-6(10)9-7(3-5)12-8(4-11)14-9/h2-3H,4H2,1H3
    • InChI Key: WQIXPFVBCREGOH-UHFFFAOYSA-N
    • SMILES: O1C2=C(Br)C=C(OC)C=C2N=C1CCl

Computed Properties

  • Exact Mass: 274.935
  • Monoisotopic Mass: 274.935
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.3A^2
  • XLogP3: 2.9

Experimental Properties

  • Melting Point: 107-109°

7-bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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7-Bromo-2-(chloromethyl)-5-methoxybenzo[d]oxazole
1092352-84-5 95%
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$326 2023-11-25
abcr
AB270071-500 mg
7-Bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole, 95%; .
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7-Bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole, 95%; .
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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AB270071-500mg
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abcr
AB270071-1g
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A2B Chem LLC
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